Cas no 898748-57-7 (2,4-DICHLORO-6-NITROBENZOTHIAZOLE)

• Product Name: 2,4-DICHLORO-6-NITROBENZOTHIAZOLE
• CAS No: 898748-57-7
• MF: C₇H₂Cl₂N₂O₂S
• MW: 249.073977947235
• CID: 890405
• PubChem ID: 24728964
• Update Time: 2025-04-19

2,4-DICHLORO-6-NITROBENZOTHIAZOLE Chemical and Physical Properties

Names and Identifiers

• 2,4-DICHLORO-6-NITROBENZOTHIAZOLE
• 898748-57-7
• 2,4-dichloro-6-nitro-1,3-benzothiazole

• Inchi： 1S/C7H2Cl2N2O2S/c8-4-1-3(11(12)13)2-5-6(4)10-7(9)14-5/h1-2H
• InChI Key： OORXGIZVASUBRI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1N=C(S2)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.921
• Monoisotopic Mass: 247.921
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 87A^2